![molecular formula C24H21N3O4S2 B1227165 3-(5-{[3-(4-methoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)propanoic acid](/img/structure/B1227165.png)
3-(5-{[3-(4-methoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)propanoic acid
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Overview
Description
3-[5-[[3-(4-methoxy-2-methylphenyl)-1-phenyl-4-pyrazolyl]methylidene]-4-oxo-2-sulfanylidene-3-thiazolidinyl]propanoic acid is a member of pyrazoles and a ring assembly.
Scientific Research Applications
Antimicrobial and Antifungal Properties
Research indicates that derivatives of the mentioned compound demonstrate significant antimicrobial and antifungal activities. Patel et al. (2013) synthesized a series of pyrazolines based thiazolidin-4-one derivatives, which showed considerable antimicrobial activity, including antibacterial and antifungal properties, as assessed by the broth dilution method (Patel, Gor, Patel, Shah, & Maninagar, 2013). Similarly, another study by Patel and Patel (2015) explored the synthesis of Schiff Base containing thiazolidin -4-one and their spectral characterization, emphasizing their potential in antimicrobial applications (P. S. Patel & Pinka Patel, 2015).
Applications in Organic Chemistry
In the field of organic chemistry, the compound's derivatives have been utilized in various synthetic applications. For instance, Flores et al. (2014) discussed the efficient heterocyclization of related compounds, demonstrating their use in the synthesis of isoxazole and pyrazole derivatives, which are valuable in organic synthesis (Flores, Piovesan, Pizzuti, Flores, Malavolta, & Martins, 2014).
Anti-inflammatory Properties
A study by Sunder and Maleraju (2013) focused on synthesizing derivatives of the compound and assessing their anti-inflammatory activity. They found that some of these derivatives showed significant anti-inflammatory effects, highlighting their potential use in developing new anti-inflammatory drugs (Sunder & Maleraju, 2013).
properties
Molecular Formula |
C24H21N3O4S2 |
---|---|
Molecular Weight |
479.6 g/mol |
IUPAC Name |
3-[(5E)-5-[[3-(4-methoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid |
InChI |
InChI=1S/C24H21N3O4S2/c1-15-12-18(31-2)8-9-19(15)22-16(14-27(25-22)17-6-4-3-5-7-17)13-20-23(30)26(24(32)33-20)11-10-21(28)29/h3-9,12-14H,10-11H2,1-2H3,(H,28,29)/b20-13+ |
InChI Key |
CNMBEYAZXFHTTF-DEDYPNTBSA-N |
Isomeric SMILES |
CC1=C(C=CC(=C1)OC)C2=NN(C=C2/C=C/3\C(=O)N(C(=S)S3)CCC(=O)O)C4=CC=CC=C4 |
SMILES |
CC1=C(C=CC(=C1)OC)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CCC(=O)O)C4=CC=CC=C4 |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CCC(=O)O)C4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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